![molecular formula C55H91O4P B1236718 Ditrans,polycis-undecaprenyl phosphate](/img/structure/B1236718.png)
Ditrans,polycis-undecaprenyl phosphate
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Overview
Description
Ditrans,polycis-undecaprenyl phosphate is an undecaprenyl phosphate having two (E)- and eight (Z)-double bonds. It is a conjugate acid of a this compound(2-).
Scientific Research Applications
Role in Bacterial Cell Wall Synthesis
Ditrans,polycis-undecaprenyl phosphate (Und-P) is essential in bacterial cell wall synthesis. In Gram-negative bacteria like Escherichia coli, Und-P is required for synthesizing the peptidoglycan cell wall and other key bacterial components. The disruption of its biosynthesis can lead to morphological defects in bacteria, underscoring its significance in maintaining cell integrity (Jorgenson & Young, 2016).
Enzymatic Synthesis
Und-P plays a pivotal role in several biochemical pathways, including N-linked protein glycosylation in both eukaryotes and prokaryotes. Research has explored the chemoenzymatic synthesis of polyprenyl phosphates, such as undecaprenyl phosphate, demonstrating the enzymatic potential for synthesizing these compounds for further study (Hartley, Larkin, & Imperiali, 2008).
Interaction with Phospholipid Bilayers
Und-P's interaction with phospholipid bilayers is significant for understanding its role in cellular processes. It affects membrane properties such as conductance and ion permeability, indicating its potential role in regulating bacterial cell functions (Janas & Janas, 1995).
Involvement in Peptidoglycan and Polysaccharide Synthesis
Und-P is involved in the synthesis of peptidoglycan and other polysaccharides in bacterial cells. Its metabolism and recycling are critical for the biogenesis of bacterial cell-wall polysaccharides, highlighting its importance in bacterial growth and morphology (Manat et al., 2014).
Role in Antibiotic Resistance
Und-P's metabolism also has implications in antibiotic resistance. For instance, polymyxin-resistant bacteria accumulate undecaprenyl phosphate derivatives, suggesting its involvement in resistance mechanisms (Trent et al., 2001).
Potential as a Drug Target
Given its critical role in bacterial cell wall synthesis and other pathways, Und-P and its metabolic pathways are considered potential targets for novel antimicrobial agents. Studies have focused on developing inhibitors of enzymes involved in Und-P metabolism as a strategy to combat bacterial infections (Czarny & Brown, 2016).
properties
Molecular Formula |
C55H91O4P |
---|---|
Molecular Weight |
847.3 g/mol |
IUPAC Name |
[(2Z,6Z,10Z,14Z,18Z,22Z,26Z,30Z,34E,38E)-3,7,11,15,19,23,27,31,35,39,43-undecamethyltetratetraconta-2,6,10,14,18,22,26,30,34,38,42-undecaenyl] dihydrogen phosphate |
InChI |
InChI=1S/C55H91O4P/c1-45(2)23-13-24-46(3)25-14-26-47(4)27-15-28-48(5)29-16-30-49(6)31-17-32-50(7)33-18-34-51(8)35-19-36-52(9)37-20-38-53(10)39-21-40-54(11)41-22-42-55(12)43-44-59-60(56,57)58/h23,25,27,29,31,33,35,37,39,41,43H,13-22,24,26,28,30,32,34,36,38,40,42,44H2,1-12H3,(H2,56,57,58)/b46-25+,47-27+,48-29-,49-31-,50-33-,51-35-,52-37-,53-39-,54-41-,55-43- |
InChI Key |
UFPHFKCTOZIAFY-NTDVEAECSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/CC/C(=C\CC/C(=C\CC/C(=C\CC/C(=C\CC/C(=C\CC/C(=C\CC/C(=C\CC/C(=C\COP(=O)(O)O)/C)/C)/C)/C)/C)/C)/C)/C)/C)/C)C |
SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCOP(=O)(O)O)C)C)C)C)C)C)C)C)C)C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCOP(=O)(O)O)C)C)C)C)C)C)C)C)C)C)C |
synonyms |
undecaprenyl phosphate |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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